Cas no 66643-50-3 (1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester)

1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester structure
66643-50-3 structure
Product Name:1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester
CAS No:66643-50-3
MF:C8H11NO3
MW:169.177842378616
CID:396038
PubChem ID:12414169
Update Time:2025-04-19

1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, ethyl ester
    • ethyl 3-oxo-2,6-dihydropyridine-1-carboxylate
    • ethyl 5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
    • SCHEMBL10824399
    • Ethyl 3-oxo-3,6-dihydropyridine-1(2H)-carboxylate
    • DTXSID50497163
    • 66643-50-3
    • ethyl5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
    • Inchi: 1S/C8H11NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h3-4H,2,5-6H2,1H3
    • InChI Key: RVMJSZIVTKTPOM-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CC=CC(C1)=O)=O

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
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